molecular formula C7H6O3S B8529618 (5-Methylthiophen-2-yl)-oxo-acetic acid

(5-Methylthiophen-2-yl)-oxo-acetic acid

Cat. No.: B8529618
M. Wt: 170.19 g/mol
InChI Key: SICWPBKIVWOWJL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(5-Methylthiophen-2-yl)-oxo-acetic acid is a useful research compound. Its molecular formula is C7H6O3S and its molecular weight is 170.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H6O3S

Molecular Weight

170.19 g/mol

IUPAC Name

2-(5-methylthiophen-2-yl)-2-oxoacetic acid

InChI

InChI=1S/C7H6O3S/c1-4-2-3-5(11-4)6(8)7(9)10/h2-3H,1H3,(H,9,10)

InChI Key

SICWPBKIVWOWJL-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(S1)C(=O)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of (5-methylthiophen-2-yl)-oxo-acetic acid ethyl ester (5.5 g, 28 mmol) in THF (20 ml), water (20 ml), and 50% NaOH (4 ml) was stirred under reflux for 18 hours. The reaction mixture was allowed to cool to ambient temperature. After partial evaporation, the reaction mixture was acidified with 1N HCl and extracted with diethyl ether (2×50 ml). The organic layer was dried over sodium sulfate and concentrated under vacuum to yield (5-methylthiophen-2-yl)-oxo-acetic acid (4.8 g, 100%). 1H NMR (300 MHz, CDCl3) δ8.40 (1H, d, J=4.0 Hz), 6.95 (1H, d, J=3.9 Hz), 2.63 (3H, s).
Quantity
5.5 g
Type
reactant
Reaction Step One
Name
Quantity
4 mL
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One

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